Cas no 779-72-6 (1,3-Benzenedicarboxylic acid, 4-fluoro-, dimethyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 4-fluoro-, dimethyl ester
• CAS No: 779-72-6
• MF: C₁₀H₉FO₄
• MW: 212.174466848373
• CID: 4185838
• PubChem ID: 58938181
• Update Time: 2025-09-20

1,3-Benzenedicarboxylic acid, 4-fluoro-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-fluoro-, dimethyl ester
• 1,3-dimethyl 4-fluorobenzene-1,3-dicarboxylate
• 1,3-Benzenedicarboxylic acid, 4-fluoro-, 1,3-dimethyl ester
• 4-Fluoroisophthalic acid dimethyl ester
• dimethyl 4-fluoroisophthalate
• dimethyl 4-fluorobenzene-1,3-dicarboxylate
• DB-184866
• SCHEMBL1401556
• 779-72-6

• Inchi： 1S/C10H9FO4/c1-14-9(12)6-3-4-8(11)7(5-6)10(13)15-2/h3-5H,1-2H3
• InChI Key： WMJDJPJGAJARGR-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC=C(F)C(C(OC)=O)=C1

Computed Properties

• Exact Mass: 212.04848693Da
• Monoisotopic Mass: 212.04848693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives